Cas no 221241-11-8 (2,5-Dibromopyridine-3,4-diamine)

• Product Name: 2,5-Dibromopyridine-3,4-diamine
• CAS No: 221241-11-8
• MF: C₅H₅Br₂N₃
• MW: 266.921298742294
• MDL: MFCD15526814
• CID: 838054
• PubChem ID: 53416175
• Update Time: 2025-11-02

2,5-Dibromopyridine-3,4-diamine Chemical and Physical Properties

Names and Identifiers

• 2,5-Dibromopyridine-3,4-diamine
• 3,4-Pyridinediamine, 2,5-dibromo-
• 2,5-dibromo-3,4-diaminopyridine
• 2,5-dibromo-3,4-pyridinediamine
• 3,4-diamino-2,5-dibromopyridine
• SY023864
• A847958
• DTXSID40697130
• AKOS015997332
• CS-W004508
• DS-4271
• AMY5497
• SCHEMBL727843
• 221241-11-8
• MFCD15526814
• AC-31825
• W-204285
• FT-0696158
• EN300-226173
• WIA24111
• PB19442
• 3,4-Pyridinediamine,2,5-dibromo-

• MDL： MFCD15526814
• Inchi： 1S/C5H5Br2N3/c6-2-1-10-5(7)4(9)3(2)8/h1H,9H2,(H2,8,10)
• InChI Key： WDTOXRACOCNQRB-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1N)N)Br

Computed Properties

• Exact Mass: 264.88500
• Monoisotopic Mass: 264.885
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.9A^2
• XLogP3: 1.2

Experimental Properties

• Density: 2.232±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 217-218 ºC (methanol )
• Solubility: Slightly soluble (1.4 g/l) (25 º C),
• PSA: 64.93000
• LogP: 2.93340

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 2,5-Dibromopyridine-3,4-diamine

2,5-Dibromopyridine-3,4-diamine (CAS No. 221241-11-8): A Versatile Building Block in Organic Synthesis

2,5-Dibromopyridine-3,4-diamine (CAS No. 221241-11-8) is a highly valuable brominated pyridine derivative that has gained significant attention in recent years due to its unique chemical properties and wide-ranging applications in pharmaceutical research, material science, and organic synthesis. This heterocyclic compound serves as a crucial intermediate for the preparation of various nitrogen-containing heterocycles, which are fundamental structures in many biologically active molecules.

The molecular structure of 2,5-dibromopyridine-3,4-diamine features two bromine atoms at the 2- and 5-positions and two amino groups at the 3- and 4-positions of the pyridine ring. This specific arrangement makes it an excellent multifunctional building block for constructing complex molecular architectures. Recent studies in medicinal chemistry have highlighted its potential in developing novel kinase inhibitors and antimicrobial agents, addressing current global health challenges.

In the field of organic electronics, researchers are increasingly exploring 2,5-dibromopyridine-3,4-diamine derivatives as potential components for organic semiconductors and light-emitting materials. The compound's ability to participate in various coupling reactions, such as Buchwald-Hartwig amination and Suzuki-Miyaura cross-coupling, makes it particularly valuable for creating π-conjugated systems with tailored electronic properties.

The synthesis and applications of 2,5-dibromopyridine-3,4-diamine have become hot topics in scientific literature, with particular focus on its role in developing COVID-19 related therapeutics and antiviral compounds. Its structural similarity to certain nucleoside analogs has prompted investigations into its potential as a scaffold for RNA polymerase inhibitors, addressing one of the most searched topics in current medicinal chemistry research.

From a green chemistry perspective, recent advancements have focused on developing more sustainable methods for modifying 2,5-dibromopyridine-3,4-diamine. Researchers are investigating catalyst-free reactions and microwave-assisted synthesis techniques to reduce environmental impact while maintaining high yields and selectivity. These developments align with the growing industry demand for eco-friendly synthetic protocols.

The compound's structure-activity relationship (SAR) studies have revealed interesting correlations between its substitution patterns and biological activities. Particularly, the diamine functionality in 2,5-dibromopyridine-3,4-diamine allows for diverse modifications that can fine-tune solubility, bioavailability, and target specificity - key considerations in modern drug discovery programs.

In material science applications, 2,5-dibromopyridine-3,4-diamine has shown promise in the development of metal-organic frameworks (MOFs) and coordination polymers. Its ability to act as a multidentate ligand enables the construction of novel porous materials with potential applications in gas storage, separation technologies, and heterogeneous catalysis - areas receiving substantial research funding worldwide.

The analytical characterization of 2,5-dibromopyridine-3,4-diamine typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are crucial for verifying the compound's purity and structure, especially when used as a precursor in sensitive synthetic routes. Recent publications have emphasized the importance of thorough characterization to ensure reproducibility in organic synthesis.

Market trends indicate growing demand for high-purity 2,5-dibromopyridine-3,4-diamine, particularly from pharmaceutical and agrochemical industries. Suppliers are responding by developing improved purification methods and stable storage solutions to meet the needs of research institutions and industrial laboratories. The compound's shelf stability and handling requirements are frequent topics in technical discussions among synthetic chemists.

Future research directions for 2,5-dibromopyridine-3,4-diamine include exploring its potential in click chemistry applications and as a scaffold for covalent organic frameworks (COFs). The compound's versatility continues to inspire innovative applications across multiple disciplines, from chemical biology to advanced materials engineering, making it a subject of ongoing scientific interest and commercial value.